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Compound of Interest

Compound Name: Rovazolac

CAS No.: 595566-61-3

Cat. No.: B15541479

Get Quote

Note to Researchers: Publicly available data on the in vivo dosage of Rovazolac in animal

studies is limited. Rovazolac, also known as ALX-101, is an investigational small molecule

drug that has been evaluated in a Phase II clinical trial for atopic dermatitis.[1][2] The

information presented here is based on available data and general principles of preclinical in

vivo studies. Researchers should consider this a preliminary guide and establish optimal

dosages through rigorous, ethically approved dose-finding studies.

Introduction
Rovazolac is a modulator of the Liver X Receptor (LXR) and has demonstrated potential in

inhibiting the expression of pro-inflammatory cytokines.[3][4] This makes it a candidate for

investigation in various inflammatory disease models in animals. These application notes

provide a general framework for designing and conducting in vivo animal studies with

Rovazolac.

Proposed Mechanism of Action
Rovazolac is reported to exert its effects through the modulation of the Liver X Receptor

(LXR), a nuclear receptor that plays a key role in the regulation of lipid metabolism and
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inflammation. Activation of LXR is known to suppress inflammatory responses. Rovazolac is

thought to inhibit the expression of pro-inflammatory cytokines such as Interleukin-6 (IL-6),

Interleukin-8 (IL-8), and Tumor Necrosis Factor-alpha (TNF-α).[4]

Below is a diagram illustrating the proposed signaling pathway for Rovazolac.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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